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Compound of Interest

Compound Name: 3-lodo-1-methyl-1H-indazol-4-ol
CAS No.: 1823931-40-3
Cat. No.: B11850530

Get Quote

Part 1: Executive Summary & Chemical Identity[1]

3-lodo-1-methyl-1H-indazol-4-ol is a high-value heterocyclic building block used primarily in
the discovery of kinase inhibitors (e.g., FGFR, VEGFR, and Aurora kinase families).[1][2] Its
structural uniqueness lies in its bifunctional nature: it possesses an electrophilic handle at the
C3 position (iodide) suitable for cross-coupling reactions, and a nucleophilic handle at the C4
position (hydroxyl), allowing for etherification or further derivatization to tune solubility and
steric fit within ATP-binding pockets.[2]

This guide details the physicochemical properties, validated synthetic pathways, and medicinal
chemistry applications of this compound, designed for researchers requiring high-purity
intermediates for structure-activity relationship (SAR) studies.[2]

Chemical Specifications
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Property Specification

CAS Number 1823931-40-3

IUPAC Name 3-lodo-1-methyl-1H-indazol-4-ol
Molecular Formula CsH7IN20

Molecular Weight 274.06 g/mol

Appearance Off-white to pale yellow solid

Soluble in DMSO, DMF; sparingly soluble in

Solubility DCM

pKa (Calculated) ~9.2 (Phenolic OH)

SMILES CN1N=C(l)C2=C(O)C=CC=C21

Key Precursor 1-Methyl-1H-indazol-4-ol (CAS 144528-23-4)

Part 2: Synthetic Methodology & Protocols[1][2]

The synthesis of 3-lodo-1-methyl-1H-indazol-4-ol requires precise regiochemical control.[1][2]
The most robust route involves the direct electrophilic iodination of the 1-methyl-1H-indazol-4-ol
scaffold.[1][2] This approach avoids the regioselectivity issues associated with methylating 3-
iodo-1H-indazol-4-ol, which often yields mixtures of N1 and N2 isomers.[1][2]

Reaction Logic

The C3 position of the indazole ring is the most electron-rich site, making it highly susceptible
to electrophilic aromatic substitution (EAS).[2] However, the presence of the electron-donating
hydroxyl group at C4 activates the benzene ring (specifically C5 and C7).[2] To ensure
exclusive C3-iodination, mild conditions and controlled stoichiometry are required to prevent
over-iodination on the benzenoid ring.[1][2]

Validated Protocol: Direct lodination

Objective: Synthesis of 3-lodo-1-methyl-1H-indazol-4-ol from 1-methyl-1H-indazol-4-ol.

Reagents:
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Substrate: 1-Methyl-1H-indazol-4-ol (1.0 eq)

lodinating Agent: N-lodosuccinimide (NIS) (1.05 eq) or I2/KOH (1.1 eq)[1][2]

Solvent: Acetonitrile (ACN) or DMF[1][2]

Temperature: 0°C to Room Temperature (RT)
Step-by-Step Methodology:

e Preparation: Charge a flame-dried round-bottom flask with 1-Methyl-1H-indazol-4-ol (10
mmol, 1.48 g) and dissolve in anhydrous Acetonitrile (50 mL). Ensure the system is under an
inert atmosphere (N2 or Ar).[2][3]

» Addition: Cool the solution to 0°C. Slowly add N-lodosuccinimide (NIS) (10.5 mmol, 2.36 g)
portion-wise over 15 minutes. Note: Slow addition prevents localized high concentrations
that could lead to di-iodination.[1][2]

o Reaction: Allow the mixture to warm to RT naturally and stir for 2—4 hours.

o Self-Validation Check: Monitor by TLC (50% EtOAc/Hexane) or LC-MS.[1][2] The starting
material (M+H 149) should disappear, replaced by the product peak (M+H 275).

e Quench: Dilute the reaction mixture with EtOAc (100 mL) and wash with 10% aqueous
sodium thiosulfate (Na2S203) to remove excess iodine/succinimide byproducts.

o Workup: Wash the organic layer with brine, dry over anhydrous Na2SOa4, filter, and
concentrate under reduced pressure.

 Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography
(SiO2, gradient 0-40% EtOAc in Hexanes).

Yield Expectation: 85-92% isolated yield.

Alternative Route: Demethylation Strategy

If the 4-hydroxy precursor is unavailable, the synthesis can proceed from 3-iodo-4-methoxy-1-
methyl-1H-indazole using Boron Tribromide (BBr3) in DCM at -78°C to 0°C.[1][2] This route is
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longer but offers higher protection for the phenol during harsh upstream steps.

Part 3: Medicinal Chemistry Applications[1][6][7]
Structural Utility (SAR)

In drug discovery, the 3-iodo-1-methyl-1H-indazol-4-ol scaffold serves as a "linchpin”
intermediate.[1][2]

e C3-lodine: Enables Suzuki-Miyaura coupling to introduce aryl/heteroaryl groups, extending
into the hydrophobic pocket of kinase enzymes.[1][2]

o C4-Hydroxyl: Allows for the attachment of solubilizing chains (e.g., morpholine/piperazine
linkers) or hydrogen-bond acceptors via Mitsunobu or alkylation reactions.[1][2]

Workflow Visualization

The following diagram illustrates the synthetic flow and downstream functionalization logic.

1-Methyl-1H-indazol-4-ol
(CAS 144528-23-4)

NIS /ACN
(Electrophilic lodination)

Click to download full resolution via product page

Suzuki Coupling (C3)
(Ar-B(OH)2, Pd cat.)

Functionalization A

3-lodo-1-methyl-1H-indazol-4-ol
(CAS 1823931-40-3)

Kinase Inhibitor
Candidate

Functionalization B

O-Alkylation (C4)
(R-X, K2CO3)

Caption: Synthetic pathway from precursor to final kinase inhibitor candidate, highlighting the
bifunctional utility of the core.

Part 4: Safety & Handling (E-E-A-T)[2]

o Hazard Identification: As a halogenated heterocycle, treat as a potential skin and eye irritant
(H315, H319). The iodine content makes it light-sensitive.[1][2]
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o Storage: Store at 2—8°C under inert gas (Argon/Nitrogen) to prevent oxidative degradation or
deiodination. Protect from light.[1]

 Stability: Stable under standard laboratory conditions but may decompose upon prolonged
exposure to strong acids or bases at elevated temperatures.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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